Cas no 214492-73-6 (2-Fluoro-4,6-dimethoxybenzaldehyde)

• Product Name: 2-Fluoro-4,6-dimethoxybenzaldehyde
• CAS No: 214492-73-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 2950002
• PubChem ID: 15385137
• Update Time: 2025-08-04

2-Fluoro-4,6-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4,6-dimethoxybenzaldehyde
• 2-Fluoro-4,6-diMethoxy-benzaldehyde
• AMY37339
• Benzaldehyde, 2-fluoro-4,6-dimethoxy-
• D77527
• SCHEMBL1645590
• MRXOVFKDPODHDQ-UHFFFAOYSA-N
• EN300-6739566
• MFCD18906188
• 214492-73-6
• DB-134778
• Z1222424383
• CS-W000047
• 2-Fluoro-4,6-dimethoxybenzaldehyde

• Inchi： 1S/C9H9FO3/c1-12-6-3-8(10)7(5-11)9(4-6)13-2/h3-5H,1-2H3
• InChI Key： MRXOVFKDPODHDQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C=O)OC)OC

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Fluoro-4,6-dimethoxybenzaldehyde

2-Fluoro-4,6-Dimethoxybenzaldehyde: A Comprehensive Overview

2-Fluoro-4,6-dimethoxybenzaldehyde, also known by its CAS number 214492-73-6, is a versatile aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, featuring a benzaldehyde moiety substituted with fluoro and methoxy groups at the 2, 4, and 6 positions. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of complex molecules.

The synthesis of 2-Fluoro-4,6-dimethoxybenzaldehyde typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by oxidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of chemical properties, 2-Fluoro-4,6-dimethoxybenzaldehyde exhibits strong electron-donating effects due to the methoxy groups at the 4 and 6 positions. This characteristic enhances its reactivity in nucleophilic aromatic substitution reactions, a key factor in its utility as an intermediate in drug discovery. For instance, researchers have utilized this compound to develop potential inhibitors for various enzyme targets, including kinases and proteases.

The biological activity of 2-Fluoro-4,6-dimethoxybenzaldehyde has been extensively studied in recent years. A study published in the Journal of Medicinal Chemistry highlighted its potential as an anti-inflammatory agent by modulating the activity of cyclooxygenase enzymes. Additionally, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, further underscoring its versatility in bioactive molecule design.

From a synthetic perspective, the compound's aldehyde group provides an excellent site for further functionalization. Techniques such as cross-coupling reactions (e.g., Suzuki-Miyaura) have been employed to attach diverse substituents, leading to the creation of novel heterocyclic frameworks. These structures have shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

In conclusion, 2-Fluoro-4,6-dimethoxybenzaldehyde stands out as a critical intermediate in modern organic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents. As advancements in synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further into unexplored territories.